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Compound of Interest

Compound Name: (S)-4-Octanol

Cat. No.: B12682771 Get Quote

Introduction: Enantiopure (S)-4-Octanol (CAS: 90365-63-2) is a chiral secondary alcohol of

interest to researchers in drug development, materials science, and chemical ecology. Its

specific stereochemistry can lead to unique biological activities and physical properties, making

access to the pure enantiomer crucial for accurate and reproducible research. This guide

provides a comprehensive overview of the commercial availability, key properties, and essential

quality control protocols for (S)-4-Octanol.

While many suppliers offer racemic 4-octanol, the enantiopure (S)-isomer is a specialty

chemical that is not as widely stocked and may require inquiry for custom synthesis or

purchase from specialized suppliers.

Key Properties and Supplier Information
Below is a summary of the key chemical and physical properties of (S)-4-Octanol. Following

this is a table of commercial suppliers who list the racemic mixture of 4-octanol, which can be a

starting point for inquiries into the availability of the enantiopure (S)-isomer or for custom

synthesis requests.

Table 1: Physicochemical Properties of (S)-4-Octanol
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Property Value Source

CAS Number 90365-63-2 [1]

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1]

IUPAC Name (4S)-octan-4-ol [1]

Synonyms (S)-(+)-4-Octanol [1]

Table 2: Representative Commercial Suppliers of Racemic 4-Octanol (CAS: 589-62-8)

Supplier Product Name Purity

Sigma-Aldrich 4-Octanol ≥97.0% (GC)[2][3]

TCI America 4-Octanol >97.0% (GC)

Santa Cruz Biotechnology 4-Octanol Not specified

Synthesis and Procurement Workflow
For researchers requiring enantiopure (S)-4-Octanol, the process typically involves either

direct sourcing from a specialized supplier or in-house/custom synthesis followed by rigorous

quality control. The following diagram illustrates a typical workflow.
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Caption: Workflow for Sourcing and Quality Control of (S)-4-Octanol.
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Experimental Protocols
Synthesis of Enantiopure (S)-4-Octanol
While a specific, detailed synthesis protocol for (S)-4-Octanol is not readily available in the

searched literature, general methods for producing enantiopure secondary alcohols are well-

established. Two common approaches are:

Asymmetric Reduction of 4-Octanone: This involves the use of a chiral reducing agent or a

catalyst to stereoselectively reduce the prochiral ketone, 4-octanone. Common reagents

include those derived from chiral boranes or transition metal complexes with chiral ligands.

Kinetic Resolution of Racemic 4-Octanol: This method involves the selective reaction of one

enantiomer in the racemic mixture, allowing for the separation of the unreacted enantiomer.

Lipases are frequently used for the enantioselective acylation of one of the alcohol

enantiomers.

Quality Control: Determination of Enantiomeric Excess
by Chiral Gas Chromatography (GC)
A crucial step in verifying the quality of enantiopure (S)-4-Octanol is the determination of its

enantiomeric excess (e.e.). Chiral gas chromatography is a highly effective technique for this

purpose. Often, derivatization of the alcohol to an ester is performed to improve the separation

of the enantiomers on the chiral column.

Objective: To determine the enantiomeric excess of a sample of (S)-4-Octanol.

Materials:

(S)-4-Octanol sample

Acetic anhydride

Pyridine (catalyst)

Ethyl acetate (solvent)

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Gas chromatograph with a Flame Ionization Detector (FID)

Chiral capillary column (e.g., a cyclodextrin-based column like CP Chirasil-DEX CB)

Methodology:

Derivatization to 4-Octyl Acetate:

In a small vial, dissolve a small amount (e.g., 10 mg) of the (S)-4-Octanol sample in a

minimal amount of pyridine.

Add a slight excess of acetic anhydride.

Allow the reaction to proceed at room temperature for 30 minutes, or gently warm if the

reaction is slow.

Quench the reaction by adding saturated sodium bicarbonate solution.

Extract the 4-octyl acetate into ethyl acetate.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

The resulting solution containing the derivatized product can be directly analyzed by chiral

GC.

Chiral GC Analysis:

Column: CP Chirasil-DEX CB (or equivalent chiral column).

Carrier Gas: Hydrogen or Helium.

Injector Temperature: 230 °C.

Detector Temperature: 250 °C.
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Oven Temperature Program: Start at a temperature appropriate for the elution of the

derivative (e.g., 80-100 °C), hold for 1-2 minutes, then ramp at a rate of 2-5 °C/min to a

final temperature of around 150-180 °C. The exact parameters may need to be optimized

for the specific column and instrument.

Injection: Inject a small volume (e.g., 1 µL) of the prepared solution.

Data Analysis:

Two peaks corresponding to the (R)- and (S)-4-octyl acetate enantiomers should be

observed.

Integrate the area of each peak.

Calculate the enantiomeric excess (% e.e.) using the following formula: % e.e. = [ (Area of

major peak - Area of minor peak) / (Area of major peak + Area of minor peak) ] x 100

This technical guide provides a foundational understanding for researchers seeking to procure

and utilize enantiopure (S)-4-Octanol. Due to its specialized nature, direct communication with

chemical suppliers regarding custom synthesis and thorough in-house quality control are

recommended to ensure the material's suitability for research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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